Cas no 771580-12-2 (2-4-fluoro-3-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-amine
• CAS No: 771580-12-2
• MF: C₉H₉F₄N
• MW: 207.168076276779
• CID: 1783404
• PubChem ID: 18543298
• Update Time: 2025-06-08

2-4-fluoro-3-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 4-fluoro-3-(trifluoromethyl)-
• 2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanamine
• 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-amine
• AKOS017560128
• 2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ETHANAMINE
• 2-(4-Fluoro-3-trifluoromethylphenyl)ethylamine
• 2-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine
• 771580-12-2
• AZVSPCBSDCVZKX-UHFFFAOYSA-N
• SCHEMBL3244152
• EN300-1929964

• MDL： MFCD06212775
• Inchi： 1S/C9H9F4N/c10-8-2-1-6(3-4-14)5-7(8)9(11,12)13/h1-2,5H,3-4,14H2
• InChI Key： AZVSPCBSDCVZKX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)CCN

Computed Properties

• Exact Mass: 207.06711194g/mol
• Monoisotopic Mass: 207.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-amine

Introduction to 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-amine (CAS No. 771580-12-2)

2-4-fluoro-3-(trifluoromethyl)phenylethan-1-amine, identified by the chemical identifier CAS No. 771580-12-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic amines, characterized by its fluorinated and trifluoromethyl-substituted benzene ring structure. The presence of fluorine atoms and a trifluoromethyl group enhances its electronic properties, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-amine consists of a phenyl ring substituted at the 2-position with a fluorine atom, at the 3-position with a trifluoromethyl group, and an amine functional group at the 1-position. This arrangement imparts unique reactivity and stability, which are exploited in various synthetic pathways. The compound’s solubility profile and thermal stability make it particularly useful in controlled reaction conditions, where precise control over reaction kinetics is essential.

In recent years, 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-amine has been extensively studied for its potential applications in drug development. The fluorine atoms in its structure contribute to metabolic stability, a critical factor in designing drugs with prolonged half-lives and improved bioavailability. Furthermore, the trifluoromethyl group can enhance binding affinity to biological targets, making this compound a promising candidate for medicinal chemistry.

One of the most compelling aspects of 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-amine is its role as a key intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel compounds with therapeutic potential. For instance, derivatives of this molecule have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The ability to modify specific positions on the phenyl ring allows for fine-tuning of pharmacological activity, enabling the creation of tailored drug candidates.

The pharmaceutical industry has shown particular interest in fluorinated aromatic amines due to their favorable pharmacokinetic properties. 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-amine exemplifies this trend, as its structural motifs are commonly found in approved drugs and clinical candidates. The introduction of fluorine atoms can alter electronic distributions, influencing both lipophilicity and metabolic pathways. This characteristic makes it an attractive building block for designing molecules that exhibit improved pharmacological profiles.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-amine. New catalytic systems and green chemistry approaches have enabled more efficient and sustainable routes to this compound, reducing waste and energy consumption. These innovations align with global efforts to promote environmentally responsible chemical synthesis, ensuring that future applications of this compound are both effective and sustainable.

Moreover, computational chemistry has played a pivotal role in understanding the reactivity and interactions of 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-amine. Molecular modeling studies have provided insights into how modifications at different positions on the phenyl ring affect biological activity. These insights are crucial for rational drug design, allowing researchers to predict the behavior of new compounds before experimental synthesis begins.

The agrochemical sector has also explored the potential of 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-amine as a precursor for developing novel pesticides and herbicides. The structural features of this compound contribute to its efficacy against various pests while maintaining environmental safety. By incorporating fluorine atoms, agrochemical researchers aim to create compounds that are more resistant to degradation and less toxic to non-target organisms.

In conclusion, 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-amine (CAS No. 771580-12-2) is a versatile and highly valuable compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with recent advances in synthetic chemistry and computational modeling, make it an indispensable tool for researchers seeking to develop innovative bioactive molecules. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.